Cas no 2229639-40-9 (2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2229639-40-9
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 6074156
• PubChem ID: 165782061
• Update Time: 2025-06-10

2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol
• EN300-1925199
• 2229639-40-9

• Inchi： 1S/C10H13BrN2O3/c1-10(12,6-14)5-7-2-3-8(11)4-9(7)13(15)16/h2-4,14H,5-6,12H2,1H3
• InChI Key： LVGLQQYVGVBXQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(C)(CO)N

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol

Professional Introduction to 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol (CAS No: 2229639-40-9)

2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 2229639-40-9, this compound represents a unique structural motif that combines an amino group, a brominated nitrophenyl ring, and a secondary alcohol functionality. The presence of these distinct chemical features makes it a valuable intermediate in the development of novel bioactive molecules. This introduction aims to provide a comprehensive overview of the compound's chemical properties, potential applications, and its relevance in contemporary research.

The molecular structure of 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol can be described as a branched aliphatic chain substituted with an amino group at the second carbon and a phenyl ring at the third carbon. The phenyl ring is further functionalized with a bromine atom at the fourth position and a nitro group at the second position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways. The amino and hydroxyl groups in this compound provide potential sites for hydrogen bonding interactions with biological targets, while the aromatic ring system offers opportunities for π-stacking interactions. These features are particularly relevant in the design of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The 4-bromo-2-nitrophenyl moiety further enhances the compound's pharmacophoric potential by introducing electrophilic centers that can engage in covalent bond formation or metal coordination, depending on the desired application.

One of the most compelling aspects of 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol is its versatility as a building block in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling researchers to tailor the molecule's properties for specific biological activities. For instance, the amino group can be coupled with carboxylic acids via amide bond formation, while the hydroxyl group can undergo etherification or esterification reactions. Additionally, the nitro group can be reduced to an amine or converted into an azo compound, opening up further avenues for structural diversification.

Recent studies have highlighted the importance of fluorinated and brominated aromatic compounds in drug discovery due to their ability to improve metabolic stability and binding affinity. The 4-bromo substituent in this molecule aligns with this trend, making it a promising candidate for further investigation. Moreover, the combination of a nitro group and a bromine atom provides additional handles for chemical manipulation, allowing for selective modifications without disrupting essential biological interactions.

The synthesis of 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic aromatic substitution (SNAr) reactions to introduce the bromine and nitro groups onto the phenyl ring, followed by Grignard or other organometallic reactions to install the aliphatic side chain. Protecting group strategies may also be employed to prevent unwanted side reactions during synthesis.

In terms of biological activity, preliminary studies suggest that derivatives of this compound exhibit potential inhibitory effects on certain enzymes and receptors. For example, modifications at the amino and hydroxyl positions could lead to compounds with kinase inhibitory activity, while alterations around the phenyl ring might enhance binding to G-protein coupled receptors (GPCRs). These findings are particularly exciting given the increasing reliance on targeted therapies in modern medicine.

The development of new synthetic methodologies is another area where this compound has shown promise. Researchers have been exploring catalytic approaches to streamline its synthesis, reducing both reaction times and waste generation. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, could potentially be employed to construct complex molecular architectures more efficiently.

The pharmaceutical industry continues to seek innovative ways to overcome resistance mechanisms associated with existing drugs. Compounds like 2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol offer a starting point for designing next-generation therapeutics that can evade these challenges. By leveraging its unique structural features, researchers can develop molecules with enhanced selectivity and efficacy.

Future directions in the study of this compound may include computational modeling to predict its binding modes within biological targets and high-throughput screening (HTS) campaigns to identify novel bioactivities. Additionally, green chemistry principles could be applied to develop more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion,2-amino-3-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol (CAS No: 2229639-40-9) represents a fascinating molecule with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features offer opportunities for diverse functionalization strategies, making it a valuable tool for developing new bioactive compounds. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an important role in shaping future therapeutic approaches.